Cas no 876709-30-7 (5-(1H-imidazol-1-ylmethyl)-2-furoic Acid)

5-(1H-imidazol-1-ylmethyl)-2-furoic acid is a heterocyclic compound featuring both imidazole and furan moieties, offering versatile reactivity for pharmaceutical and chemical synthesis applications. Its structure combines the electron-rich imidazole ring, known for coordination and biological activity, with the furan carboxylic acid group, which enhances solubility and functionalization potential. This compound is particularly valuable as a building block in medicinal chemistry, where its dual functionality allows for the development of targeted bioactive molecules. Its stability under mild conditions and compatibility with common synthetic methodologies further underscore its utility in research and industrial applications.
5-(1H-imidazol-1-ylmethyl)-2-furoic Acid structure
876709-30-7 structure
Product Name:5-(1H-imidazol-1-ylmethyl)-2-furoic Acid
CAS No:876709-30-7
MF:C9H8N2O3
MW:192.1714220047
CID:709971
PubChem ID:3154177
Update Time:2025-06-09

5-(1H-imidazol-1-ylmethyl)-2-furoic Acid Chemical and Physical Properties

Names and Identifiers

    • 5-((1H-Imidazol-1-yl)methyl)furan-2-carboxylic acid
    • 2-Furancarboxylic acid,5-(1H-imidazol-1-ylmethyl)-
    • 5-(1H-IMIDAZOL-1-YLMETHYL)-2-FUROIC ACID
    • 5-(imidazol-1-ylmethyl)furan-2-carboxylic acid
    • 5-Imidazol-1-ylmethyl-furan-2-carboxylic acid hydrochloride
    • 5-Imidazol-1-ylmethyl-furan-2-carboxylic acid
    • 5-(1H-Imidazol-1-ylmethyl)-2-furoic acid, HCl
    • BB 0220694
    • 5-(1H-imidazol-1-ylmethyl)furan-2-carboxylic acid
    • 5-(1H-imidazol-1-ylmethyl)-2-furoicacid
    • 5-[(1H-Imidazol-1-yl)methyl]furan-2-carboxylic acid
    • VS-06643
    • 5-((1H-Imidazol-1-yl)methyl)furan-2-carboxylicacid
    • CS-0322170
    • DTXSID10390040
    • AKOS000111384
    • SB61784
    • HLP
    • PD145380
    • 5-(1H-Imidazol-1-ylmethyl)-2-furoic acid, AldrichCPR
    • CHEMBL5198324
    • 876709-30-7
    • STK503212
    • ALBB-004532
    • BBL017995
    • 5-(1H-imidazol-1-ylmethyl)-2-furoic Acid
    • MDL： MFCD06803264
    • Inchi： 1S/C9H8N2O3/c12-9(13)8-2-1-7(14-8)5-11-4-3-10-6-11/h1-4,6H,5H2,(H,12,13)
    • InChI Key： NNJVURHBCVIUHK-UHFFFAOYSA-N
    • SMILES： O1C(C(=O)O)=CC=C1CN1C=NC=C1

Computed Properties

  • Exact Mass: 192.05300
  • Monoisotopic Mass: 192.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 68.3Ų

Experimental Properties

  • Density: 1.4
  • Boiling Point: 442.5°C at 760 mmHg
  • Flash Point: 221.4°C
  • Refractive Index: 1.634
  • PSA: 68.26000
  • LogP: 1.22260

5-(1H-imidazol-1-ylmethyl)-2-furoic Acid Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

5-(1H-imidazol-1-ylmethyl)-2-furoic Acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(1H-imidazol-1-ylmethyl)-2-furoic Acid Pricemore >>

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